Cas no 461641-45-2 ((4-morpholinylphenylmethyl)benzotriazole , 95%, mixture of bt1 and bt2 isomers)

(4-morpholinylphenylmethyl)benzotriazole , 95%, mixture of bt1 and bt2 isomers structure
461641-45-2 structure
Product Name:(4-morpholinylphenylmethyl)benzotriazole , 95%, mixture of bt1 and bt2 isomers
CAS No:461641-45-2
MF:C34H36N8O2
MW:588.702046394348
CID:930250
PubChem ID:44889889
Update Time:2025-04-19

(4-morpholinylphenylmethyl)benzotriazole , 95%, mixture of bt1 and bt2 isomers Chemical and Physical Properties

Names and Identifiers

    • 4-[benzotriazol-1-yl(phenyl)methyl]morpholine,4-[benzotriazol-2-yl(phenyl)methyl]morpholine
    • Benzotriazole, 1(or 2)-(4-morpholinylphenylmethyl)-
    • 461641-45-2
    • DTXSID70661288
    • 1-[Morpholin-4-yl(phenyl)methyl]-1H-1,2,3-benzotriazole; 2-[morpholin-4-yl(phenyl)methyl]-2H-1,2,3-benzotriazole
    • 1-[(Morpholin-4-yl)(phenyl)methyl]-1H-benzotriazole--2-[(morpholin-4-yl)(phenyl)methyl]-2H-benzotriazole (1/1)
    • 4-[benzotriazol-1-yl(phenyl)methyl]morpholine;4-[benzotriazol-2-yl(phenyl)methyl]morpholine
    • (4-morpholinylphenylmethyl)benzotriazole , 95%, mixture of bt1 and bt2 isomers
    • Inchi: 1S/2C17H18N4O/c1-2-6-14(7-3-1)17(20-10-12-22-13-11-20)21-16-9-5-4-8-15(16)18-19-21;1-2-6-14(7-3-1)17(20-10-12-22-13-11-20)21-18-15-8-4-5-9-16(15)19-21/h2*1-9,17H,10-13H2
    • InChI Key: ZDSQIJXIZGRRJR-UHFFFAOYSA-N
    • SMILES: O1CCN(CC1)C(C1C=CC=CC=1)N1C2C=CC=CC=2N=N1.O1CCN(CC1)C(C1C=CC=CC=1)N1N=C2C=CC=CC2=N1

Computed Properties

  • Exact Mass: 294.14800
  • Monoisotopic Mass: 588.29612242g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 6
  • Complexity: 695
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 86.4Ų

Experimental Properties

  • Density: 1.28
  • Melting Point: 100-106 °C(lit.)
  • Boiling Point: 471.6°C at 760 mmHg
  • Flash Point: 239°C
  • Refractive Index: 1.672
  • PSA: 43.18000
  • LogP: 2.38120

(4-morpholinylphenylmethyl)benzotriazole , 95%, mixture of bt1 and bt2 isomers Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

(4-morpholinylphenylmethyl)benzotriazole , 95%, mixture of bt1 and bt2 isomers Pricemore >>

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